Cas no 1638709-61-1 ([(2-chloro-4-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate)

• Product Name: [(2-chloro-4-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate
• CAS No: 1638709-61-1
• MF: C₁₇H₁₅ClFNO₃
• MW: 335.757307291031
• CID: 5324102
• Update Time: 2025-07-09

[(2-chloro-4-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-methyl-, 2-[(2-chloro-4-fluorophenyl)amino]-2-oxoethyl ester
• [(2-chloro-4-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate

• Inchi： 1S/C17H15ClFNO3/c1-11-2-4-12(5-3-11)8-17(22)23-10-16(21)20-15-7-6-13(19)9-14(15)18/h2-7,9H,8,10H2,1H3,(H,20,21)
• InChI Key： FNWDAYDHZUPPAD-UHFFFAOYSA-N
• SMILES： C1(CC(OCC(NC2=CC=C(F)C=C2Cl)=O)=O)=CC=C(C)C=C1

Additional information on [(2-chloro-4-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate

Comprehensive Overview of [(2-chloro-4-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate (CAS No. 1638709-61-1)

The compound [(2-chloro-4-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate (CAS No. 1638709-61-1) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 2-chloro-4-fluorophenyl carbamoyl group and a 4-methylphenyl acetate moiety, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance to current trends in drug discovery and sustainable chemistry.

Recent advancements in AI-driven drug design and green chemistry have heightened interest in compounds like [(2-chloro-4-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate. Researchers are particularly intrigued by its potential as a molecular scaffold for developing targeted therapies, especially in oncology and antimicrobial applications. The presence of both halogenated and methylated aromatic systems in its structure aligns with modern strategies for optimizing drug bioavailability and metabolic stability.

From a synthetic chemistry perspective, the ester and carbamoyl functional groups in CAS No. 1638709-61-1 offer versatile handles for further derivatization. This adaptability is crucial for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry forums and academic discussions. The compound's lipophilicity parameters, calculated using contemporary cheminformatics tools, suggest favorable membrane permeability—a key consideration in CNS drug development and agricultural chemical formulations.

Environmental considerations surrounding fluorinated compounds have placed 1638709-61-1 under scrutiny regarding its ecological footprint. The scientific community is actively investigating biodegradation pathways for such molecules, coinciding with growing public interest in environmentally friendly pharmaceuticals. Analytical techniques like LC-MS/MS and NMR spectroscopy are being employed to study its environmental fate, addressing common search queries about compound persistence and metabolite identification.

In the context of intellectual property landscapes, [(2-chloro-4-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate appears in several patent applications related to enzyme inhibition and receptor modulation. This aligns with frequent searches for new drug targets and small molecule modulators in biomedical databases. The compound's chiral center (when applicable) also makes it relevant to discussions about stereoselective synthesis—a trending topic in asymmetric catalysis research.

Quality control aspects of CAS 1638709-61-1 involve rigorous HPLC purity testing and residual solvent analysis, addressing industry concerns about compound standardization. These procedures are critical for researchers who frequently search for reference material characterization protocols. The compound's thermal stability profile, determined through differential scanning calorimetry (DSC), provides valuable data for formulation scientists working on solid dosage forms.

Emerging applications in chemical biology utilize [(2-chloro-4-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate as a probe molecule for studying protein-ligand interactions. This connects with popular searches about chemical proteomics and target deconvolution strategies. The compound's UV absorption characteristics, with λ_max typically around 260-280 nm, make it suitable for various spectroscopic assays commonly discussed in analytical method development circles.

From a regulatory standpoint, proper handling of 1638709-61-1 requires attention to laboratory safety protocols, though it doesn't fall under restricted categories. This addresses common queries about chemical handling best practices while avoiding sensitive classifications. The compound's material safety data includes standard precautions for organic compounds, reflecting current occupational health standards in research facilities.

The commercial availability of [(2-chloro-4-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate through specialty chemical suppliers meets demand from researchers investigating structure-based drug design. Procurement trends show increased interest from contract research organizations (CROs) working on fragment-based screening libraries. This aligns with industry movements toward diverse compound collections for high-throughput screening campaigns.

Future research directions for CAS No. 1638709-61-1 may explore its potential in click chemistry applications or as a building block for metal-organic frameworks (MOFs)—both trending topics in materials science. Its balanced molecular weight (approximately 335.78 g/mol) and rotatable bond count make it attractive for lead optimization programs, addressing frequent searches about molecular property space in drug discovery.